Cas no 563-86-0 (butane-2,3-diamine)

• Product Name: butane-2,3-diamine
• CAS No: 563-86-0
• MF: C₄H₁₂N₂
• MW: 88.1514806747437
• CID: 1598902
• PubChem ID: 136362
• Update Time: 2025-07-19

butane-2,3-diamine Chemical and Physical Properties

Names and Identifiers

• butane-2,3-diamine
• 2,3-Diaminobutane
• 1,2-dimethylethylenediamine
• 2,3-butane diamine
• meso-2,3-butanediamine
• meso-2,3-diaminobutane
• racemic 2,3-diamino-butane
• sec-butylenediamine
• STL301869
• 563-86-0
• butane, 2,3-diamino-
• DB-191881
• EN300-142479
• DTXSID00903769
• UNII-69M14J0JU2
• dimethyl-1,2-ethanediamine
• (2S,3S)-butane-2,3-diamine
• GHWVXCQZPNWFRO-UHFFFAOYSA-N
• AKOS016355777
• 2,3-diaminobutan
• (2S,3S)-(-)-2,3-BUTANEDIAMINE DIHYDROCHLORIDE
• dimethylethane-1,2-diamine
• 2,3-Butanediamine
• MFCD16495949
• dimethyl-1,2-diaminoethane
• 69M14J0JU2

• Inchi： 1S/C4H12N2/c1-3(5)4(2)6/h3-4H,5-6H2,1-2H3
• InChI Key： GHWVXCQZPNWFRO-UHFFFAOYSA-N
• SMILES： NC(C)C(C)N

Computed Properties

• Exact Mass: 88.10000
• Monoisotopic Mass: 88.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 30.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 52Ų

Experimental Properties

• Density: 0.858
• Boiling Point: 124.5°C at 760 mmHg
• Flash Point: 20.1°C
• Refractive Index: 1.449
• PSA: 52.04000
• LogP: 1.08140

Additional information on butane-2,3-diamine

Properties and Applications of Butane-2,3-diamine (CAS No. 563-86-0)

Butane-2,3-diamine, with the chemical formula C₄H₁₀N₂ and CAS number 563-86-0, is a significant organic compound in the field of chemical and pharmaceutical research. This diamine derivative is characterized by its bifunctional amine groups, which make it a versatile building block for synthesizing various complex molecules. The compound's unique structural properties enable its application in multiple industrial and scientific domains, particularly in the development of pharmaceuticals, agrochemicals, and specialty chemicals.

The synthesis of butane-2,3-diamine typically involves the reaction of 1,4-dibromobutane with sodium azide followed by hydrolysis, or through the catalytic hydrogenation of butanenediamine. Its high reactivity due to the presence of two primary amine functionalities allows for diverse chemical modifications, including alkylation, acylation, and condensation reactions. These characteristics make it a valuable intermediate in organic synthesis.

In recent years, butane-2,3-diamine has garnered attention in the pharmaceutical industry due to its role as a precursor in the synthesis of bioactive molecules. One notable area of research involves its utilization in the development of novel therapeutic agents targeting neurological disorders. Studies have demonstrated that diamines derived from butane-2,3-diamine can modulate neurotransmitter pathways, offering potential treatments for conditions such as Parkinson's disease and Alzheimer's disease. The compound's ability to act as a scaffold for designing pharmacophores has opened new avenues in drug discovery.

Additionally, butane-2,3-diamine finds applications in the production of polyamides and polyurethanes. These polymers are widely used in coatings, adhesives, and high-performance materials due to their excellent mechanical properties and thermal stability. The diamine functionality contributes to the formation of strong hydrogen bonds within the polymer matrix, enhancing material durability. Recent advancements in polymer chemistry have leveraged butane-2,3-diamine to develop sustainable and biodegradable polymers, aligning with global efforts toward environmental conservation.

The agrochemical sector also benefits from butane-2,3-diamine as an intermediate in the synthesis of herbicides and fungicides. Its structural flexibility allows chemists to design molecules that interact specifically with biological targets in plants, improving crop protection strategies. For instance, derivatives of butane-2,3-diamine have been investigated for their efficacy against resistant weed species while maintaining low toxicity to crops. Such innovations are crucial for meeting the growing demand for food production amid increasing environmental challenges.

Another emerging application of butane-2,3-diamine is in materials science, particularly in the development of conductive polymers and catalysts. The compound's amine groups can participate in coordination chemistry with transition metals, forming stable complexes that exhibit catalytic activity. These metal-amine complexes are being explored for use in organic transformations such as cross-coupling reactions and oxidation processes. The ability to fine-tune catalyst performance by modifying the butane-2,3-diamine backbone opens up possibilities for greener synthetic methods.

The industrial production of butane-2,3-diamine is carefully optimized to ensure high yield and purity while minimizing environmental impact. Advances in green chemistry have led to the adoption of solvent-free reactions and catalytic processes that reduce waste generation. For example, enzymatic methods have been investigated for converting renewable feedstocks into butane-2,3-diamine, promoting a more sustainable chemical industry.

Future research directions for butane-2,3-diamine include exploring its potential in nanotechnology and biomedical applications. The compound's ability to self-assemble into ordered structures makes it a candidate for designing nanoscale devices and drug delivery systems. Moreover, its incorporation into hydrogels has shown promise for tissue engineering applications due to its biocompatibility and tunable mechanical properties.

In conclusion, butane-2 ,3 -diam ine (CAS No .563 -86 -0) is a multifaceted compound with broad applications across multiple scientific disciplines . Its unique chemical properties continue to drive innovation in pharmaceuticals , polymers , agrochemicals , and materials science . As research progresses ,the versatility of this diam ine derivative is expected to unlock even more transformative applications , contributing significantly to technological advancements worldwide . p >